Cas no 92511-32-5 (Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3-amino-, (1R,2R,3S,4S)-rel-)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3-amino-, (1R,2R,3S,4S)-rel-
• CAS No: 92511-32-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD00143158
• CID: 803508
• PubChem ID: 224477
• Update Time: 2025-05-25

Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3-amino-, (1R,2R,3S,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3-amino-, (1R,2R,3S,4S)-rel-
• 3-exo-Aminobicyclo[2.2.1]hept-5-ene-2-exo-carboxylic acid
• diexo-(1RS,2RS,3SR,4SR)-3-Amino-5-bicyclo[2.2.1]heptene-2-carboxylic acid
• exo,exo-3-Amino-5-bicyclo[2.2.1]heptene-2-carboxylic acid
• CHEMBL2010377
• 3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid hydrochloride
• 3-ENDO-AMINOBICYCLO[2.2.1]HEPT-5-ENE-2-ENDO-CARBOXYLIC ACID
• 92511-32-5
• AB49897
• AB03841
• 3-Aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid #
• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-amino-, endo,endo-
• SCHEMBL311527
• 3-Aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• endo-2-amino-3-carboxy-norborn-5-ene
• 3-EXO-AMINOBICYCLO[2.2.1]HEPT-5-ENE-2-EXO-CARBOXYLICACID
• 3-exo-Aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• AKOS015998095
• 53623-52-2
• 88330-29-4
• ALBB-022943
• bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-amino-, hydrochloride
• RAC-(1R,2S,3R,4S)-3-AMINOBICYCLO[2.2.1]HEPT-5-ENE-2-CARBOXYLIC ACID

• MDL： MFCD00143158
• Inchi： 1S/C8H11NO2/c9-7-5-2-1-4(3-5)6(7)8(10)11/h1-2,4-7H,3,9H2,(H,10,11)
• InChI Key： FCYFJGGJCJDCPB-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC1C2)N)=O

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -2

Experimental Properties

• Color/Form: Not available
• Density: 1.294
• Melting Point: 261-263 °C
• Boiling Point: 276.1°C (rough estimate)
• Flash Point: 140.8±27.9 °C
• Refractive Index: 1.4640 (estimate)
• PSA: 63.32000
• LogP: 0.92070
• Solubility: Soluble in water \ ethanol and methanol

Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3-amino-, (1R,2R,3S,4S)-rel- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 41
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3-amino-, (1R,2R,3S,4S)-rel-

Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-amino-, (1R,2R,3S,4S)-rel-

The compound with CAS No. 92511-32-5, commonly referred to as Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-amino-, (1R,2R,3S,4S)-rel-, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and advanced materials science. This compound is notable for its unique bicyclic structure and stereochemistry, which contribute to its exceptional chemical and biological properties.

Bicyclo[2.2.1]hept-5-ene serves as the core framework of this molecule, providing a rigid and stable platform for further functionalization. The presence of the carboxylic acid group at position 2 and the amino group at position 3 introduces versatile reactivity and bioavailability. Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to act as a scaffold for bioactive molecules.

The stereochemistry of this compound, specifically the (1R,2R,3S,4S)-rel configuration, plays a critical role in its biological activity. Researchers have demonstrated that this stereoisomer exhibits superior binding affinity to specific protein targets compared to other stereoisomers. This finding underscores the importance of stereocontrol in the synthesis of such compounds for therapeutic applications.

Recent advancements in synthetic methodologies have enabled the efficient production of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3-amino-, (1R,2R,3S,4S)-rel- with high enantiomeric purity. These methods include asymmetric catalysis and enantioselective ring-closing reactions, which are pivotal for large-scale production in the pharmaceutical industry.

In terms of applications, this compound has shown promise in the development of novel antibiotics and anticancer agents. Its ability to modulate key cellular pathways makes it a valuable tool in precision medicine. Additionally, its use as a building block in supramolecular chemistry has led to the creation of advanced materials with tailored properties.

From an environmental standpoint, studies have explored the biodegradability and ecological impact of Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, revealing its potential as an eco-friendly alternative to traditional chemical intermediates.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound while exploring its potential in emerging fields such as nanotechnology and green chemistry.